Cas no 2228323-55-3 (5-(3-bromo-2-fluorophenyl)-1,3-oxazol-2-amine)

• Product Name: 5-(3-bromo-2-fluorophenyl)-1,3-oxazol-2-amine
• CAS No: 2228323-55-3
• MF: C₉H₆BrFN₂O
• MW: 257.059144496918
• CID: 6128672
• PubChem ID: 165798042
• Update Time: 2025-06-25

5-(3-bromo-2-fluorophenyl)-1,3-oxazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(3-bromo-2-fluorophenyl)-1,3-oxazol-2-amine
• 2228323-55-3
• EN300-1909674

• Inchi： 1S/C9H6BrFN2O/c10-6-3-1-2-5(8(6)11)7-4-13-9(12)14-7/h1-4H,(H2,12,13)
• InChI Key： UITNKUFCSQJFCG-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1F)C1=CN=C(N)O1

Computed Properties

• Exact Mass: 255.96475g/mol
• Monoisotopic Mass: 255.96475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 52Ų

Additional information on 5-(3-bromo-2-fluorophenyl)-1,3-oxazol-2-amine

Introduction to 5-(3-bromo-2-fluorophenyl)-1,3-oxazol-2-amine (CAS No. 2228323-55-3)

5-(3-bromo-2-fluorophenyl)-1,3-oxazol-2-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2228323-55-3, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates both bromo and fluorine substituents on a phenyl ring, which are known to enhance its pharmacological activity and selectivity.

The presence of an oxazol ring in the molecular framework of 5-(3-bromo-2-fluorophenyl)-1,3-oxazol-2-amine contributes to its stability and reactivity, making it a valuable intermediate in synthetic organic chemistry. This oxazole moiety is particularly interesting because it can serve as a scaffold for designing novel bioactive molecules. The combination of these elements makes this compound a promising candidate for further exploration in the development of therapeutic agents.

In recent years, there has been a growing interest in the synthesis and application of heterocyclic compounds, particularly those containing nitrogen-containing rings. The oxazole ring is one such heterocycle that has been extensively studied for its biological activity. Research has shown that oxazole derivatives exhibit a wide range of pharmacological properties, including antimicrobial, antiviral, and anti-inflammatory effects. The compound 5-(3-bromo-2-fluorophenyl)-1,3-oxazol-2-amine is no exception and has been investigated for its potential therapeutic benefits.

The synthesis of 5-(3-bromo-2-fluorophenyl)-1,3-oxazol-2-amine involves multi-step organic reactions that require precise control over reaction conditions. The bromo and fluoro substituents on the phenyl ring play a crucial role in determining the reactivity and selectivity of the compound during synthesis. Advanced synthetic methodologies have been employed to optimize the production process, ensuring high yields and purity of the final product. These methodologies often involve transition metal catalysis and palladium-based cross-coupling reactions, which are essential for constructing complex molecular architectures.

The pharmacological profile of 5-(3-bromo-2-fluorophenyl)-1,3-oxazol-2-amine has been extensively evaluated in preclinical studies. These studies have revealed that the compound exhibits significant binding affinity to various biological targets, including enzymes and receptors involved in disease pathways. The bromo and fluoro substituents are particularly important for modulating binding interactions, enhancing target specificity. This has led to the exploration of this compound as a lead molecule for drug discovery programs targeting neurological disorders, cancer, and infectious diseases.

One of the most exciting aspects of 5-(3-bromo-2-fluorophenyl)-1,3-oxazol-2-amine is its potential as a building block for more complex drug candidates. By modifying the substituents on the phenyl ring or introducing additional functional groups into the oxazole moiety, chemists can generate a library of derivatives with tailored pharmacological properties. This approach has been successfully applied in several drug development programs, where structure-based design principles have been used to optimize potency, selectivity, and pharmacokinetic profiles.

The computational modeling of 5-(3-bromo-2-fluorophenyl)-1,3-oxazol-2-amine has also played a crucial role in understanding its biological activity. Molecular docking studies have been used to predict how this compound interacts with target proteins at the atomic level. These studies provide valuable insights into the binding mechanism and help guide the design of more effective derivatives. Additionally, computational methods such as quantum mechanics simulations have been employed to investigate the electronic structure and reactivity of the oxazole ring.

The future prospects for 5-(3-bromo-2-fluorophenyl)-1,3-oxazol-2-amine are promising, with ongoing research focused on expanding its applications in drug development. Novel synthetic strategies are being explored to improve production efficiency and scalability, while new analytical techniques are being developed to enhance characterization efforts. Furthermore, collaborative efforts between academic researchers and industry scientists are expected to accelerate the translation of this compound from bench research to clinical trials.

In conclusion, 5-(3-bromo-2-fluorophenyl)-1,3-oxazol-2-amine (CAS No. 2228323-55-3) is a versatile compound with significant potential in pharmaceutical chemistry. Its unique structural features make it an attractive candidate for drug development programs targeting various diseases. With continued research and innovation, this compound is poised to make meaningful contributions to medicine and healthcare.